Cas no 1337295-46-1 (3-(3-tert-butylphenyl)methylpyrrolidine)

• Product Name: 3-(3-tert-butylphenyl)methylpyrrolidine
• CAS No: 1337295-46-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6072616
• PubChem ID: 165868010
• Update Time: 2025-05-21

3-(3-tert-butylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butylphenyl)methylpyrrolidine
• 3-[(3-tert-butylphenyl)methyl]pyrrolidine
• EN300-1765455
• 1337295-46-1

• Inchi： 1S/C15H23N/c1-15(2,3)14-6-4-5-12(10-14)9-13-7-8-16-11-13/h4-6,10,13,16H,7-9,11H2,1-3H3
• InChI Key： SLYABFRWZURPMI-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC(=C2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-tert-butylphenyl)methylpyrrolidine

Comprehensive Overview of 3-(3-tert-butylphenyl)methylpyrrolidine (CAS No. 1337295-46-1): Properties, Applications, and Industry Insights

The compound 3-(3-tert-butylphenyl)methylpyrrolidine (CAS No. 1337295-46-1) is a specialized pyrrolidine derivative with a unique structural framework, combining a tert-butylphenyl group with a methylpyrrolidine moiety. This molecular architecture grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. Its tertiary butyl substituent enhances steric hindrance, while the pyrrolidine ring contributes to its versatility in binding interactions, a feature highly valued in drug discovery.

In recent years, the demand for heterocyclic compounds like 3-(3-tert-butylphenyl)methylpyrrolidine has surged due to their role in developing small-molecule therapeutics and catalysts. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and neurotransmitter modulators, aligning with trends in precision medicine and central nervous system (CNS) drug development. The compound’s lipophilicity and hydrogen-bonding capacity further position it as a candidate for optimizing bioavailability in drug formulations.

From an industrial perspective, 1337295-46-1 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination techniques. Its purity and stability are critical for applications in high-throughput screening (HTS) and combinatorial chemistry. Environmental and regulatory considerations also drive innovations in its green synthesis, addressing the growing emphasis on sustainable chemistry and reduced carbon footprint in chemical manufacturing.

Market analysts highlight the compound’s relevance in orphan drug research and rare disease therapeutics, areas garnering significant investment. Its structural analogs are frequently explored in AI-driven drug discovery platforms, where machine learning models predict its interactions with biological targets. This synergy between computational chemistry and experimental validation underscores its modern applications.

For suppliers and distributors, 3-(3-tert-butylphenyl)methylpyrrolidine represents a niche yet growing segment. Quality control metrics such as HPLC purity, residual solvent levels, and chiral purity (if applicable) are key selling points. The compound’s patent landscape and regulatory compliance (e.g., REACH, FDA guidelines) are additional focal points for commercial stakeholders.

In summary, CAS No. 1337295-46-1 exemplifies the intersection of structural ingenuity and applied chemistry. Its adaptability across life sciences and industrial R&D ensures sustained relevance, particularly as the scientific community prioritizes molecular diversity and targeted therapies. Future studies may explore its utility in bioconjugation or as a scaffold for metal-organic frameworks (MOFs), further expanding its interdisciplinary impact.